Cas no 1094366-31-0 (1-(4-aminopiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one)

• Product Name: 1-(4-aminopiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one
• CAS No: 1094366-31-0
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 4571258
• Update Time: 2025-10-28

1-(4-aminopiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one

• Inchi： 1S/C14H20N2O2/c1-18-13-5-3-2-4-11(13)10-14(17)16-8-6-12(15)7-9-16/h2-5,12H,6-10,15H2,1H3
• InChI Key： VQAIESJSFVIKQI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(N)CC1)CC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(4-aminopiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one

Compound CAS No. 1094366-31-0: 1-(4-Aminopiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one

Introduction

The compound with CAS No. 1094366-31-0, known as 1-(4-Aminopiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amine-containing heterocyclic compounds, which are widely studied for their potential applications in drug discovery and chemical synthesis. The structure of this compound is characterized by a piperidine ring substituted with an amino group and a ketone moiety attached to a methoxy-substituted phenyl group. This unique combination of functional groups makes it a valuable subject for research into its synthetic methods, biological activities, and potential therapeutic applications.

Chemical Structure and Properties

The molecular structure of CAS No. 1094366-31-0 consists of a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The piperidine ring is substituted at the 4-position with an amino group (-NH2), which introduces significant flexibility and reactivity into the molecule. The other substituent on the piperidine ring is a ketone group (-C=O), which is connected to a phenyl ring substituted with a methoxy group (-OCH3) at the para position. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it versatile for various chemical transformations.

The physical properties of this compound, such as its melting point, boiling point, and solubility, are influenced by the presence of polar functional groups like the amino group and the ketone group. These properties are crucial for determining its suitability in different synthetic routes and its behavior in biological systems.

Synthesis and Chemical Modifications

The synthesis of CAS No. 1094366-31-0 involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. One common approach to synthesizing this compound is through the reaction of an appropriately substituted piperidine derivative with an aldehyde or ketone precursor in the presence of an acid catalyst. This method leverages the nucleophilic attack of the amino group on the carbonyl carbon, followed by cyclization to form the piperidine ring.

Recent advancements in synthetic chemistry have enabled researchers to explore alternative routes for constructing this compound, such as using microwave-assisted synthesis or catalytic methods to enhance reaction efficiency and selectivity. These innovations not only improve the yield but also reduce the environmental impact of the synthesis process.

Biological Activity and Pharmacological Applications strong>

The biological activity of CAS No. 1094366-31-0 strong> has been extensively studied in various experimental models. The presence of an amino group on the piperidine ring confers it with potential chelating properties, which could be exploited in metalloenzyme inhibition studies. Additionally, the methoxyphenyl group introduces hydrophobicity into the molecule, which may enhance its ability to cross cellular membranes and interact with target proteins.

Preliminary pharmacological studies suggest that this compound exhibits moderate activity against certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Furthermore, its structural similarity to known bioactive molecules has prompted researchers to investigate its potential as a lead compound for designing novel therapeutic agents.

< strong>New Research Directions strong>

In recent years, there has been growing interest in exploring the use of< strong>CAS No. 1094366 -31 -0 strong>in drug delivery systems due to its ability to form stable complexes with various biomolecules . Researchers are actively investigating its potential as a carrier for delivering anti-cancer drugs or nucleic acids into cells . This emerging application highlights its versatility beyond traditional pharmaceutical uses .

Furthermore , computational chemistry tools such as molecular docking simulations have been employed to predict binding affinities between this compound and various protein targets . These studies provide valuable insights into its mechanism of action at molecular level , paving way for rational drug design strategies . Another promising avenue involves modifying this compound's structure by introducing additional functional groups or altering existing ones . Such modifications could potentially enhance its bioavailability , stability , or selectivity towards specific biological targets . In conclusion , CAS No . 1094366 -31 -0 represents an intriguing molecule with diverse applications spanning from organic synthesis to pharmacology . Its unique chemical structure , coupled with ongoing research efforts , positions it as a valuable tool for advancing our understanding of complex biological systems while offering new possibilities for therapeutic interventions .